Cas no 1805421-62-8 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805421-62-8
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4861826
• Update Time: 2025-05-21

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H7Br2F2NO/c1-14-5-2-4(3-9)6(10)7(13-5)8(11)12/h2,8H,3H2,1H3
• InChI Key： SOFGJDLGJPHJSV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(=CC=1CBr)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine: A Comprehensive Overview

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine is a complex organic compound with the CAS number 1805421-62-8. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by multiple substituents, including bromine atoms, a difluoromethyl group, and a methoxy group. These substituents are strategically positioned at specific positions on the pyridine ring, contributing to its unique chemical properties and potential applications.

The molecular formula of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine is C8H7Br2F2NO. Its molecular weight is approximately 315.0 g/mol, reflecting the presence of heavy atoms such as bromine and fluorine. The compound's structure is highly functionalized, with the bromine atoms at positions 3 and 4, a difluoromethyl group at position 2, and a methoxy group at position 6. This arrangement of substituents imparts specific electronic effects and steric hindrance, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of organocatalysis. The presence of electron-withdrawing groups such as bromine and fluorine can activate certain positions on the pyridine ring for nucleophilic or electrophilic attacks. This makes it a promising candidate for use in asymmetric catalysis, where it can serve as a chiral ligand or catalyst in enantioselective reactions. Additionally, the methoxy group at position 6 can act as a directing group in aromatic substitution reactions, further enhancing its versatility in synthetic chemistry.

In terms of synthesis, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine can be prepared through a multi-step process involving nucleophilic aromatic substitution and electrophilic substitution reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better selectivity. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the introduction of bromomethyl and difluoromethyl groups onto the pyridine ring.

The compound's electronic properties make it an interesting candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system could be exploited in the development of new materials for organic electronics, such as semiconductors or light-emitting diodes (LEDs). Furthermore, its fluorinated substituents may confer additional stability and solubility properties, which are desirable in many technological applications.

In the field of pharmacology, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine has shown potential as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its ability to modulate kinase activity, which could lead to novel therapeutic agents for treating diseases such as cancer or inflammatory disorders.

The environmental impact of this compound is another area of interest. Given its complex structure and presence of halogens, it is important to assess its biodegradability and potential toxicity to aquatic organisms. Recent studies have indicated that under certain conditions, this compound can undergo microbial degradation, though further research is needed to fully understand its environmental fate.

In conclusion, 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, catalysis, materials science, and pharmacology. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.